Cas no 941915-23-7 (methyl 4-{2-1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamido}benzoate)

• Product Name: methyl 4-{2-1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamido}benzoate
• CAS No: 941915-23-7
• MF: C₂₂H₁₈FN₅O₄
• MW: 435.407827854156
• CID: 6256291
• PubChem ID: 16846419
• Update Time: 2025-06-12

methyl 4-{2-1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamido}benzoate
• methyl 4-{2-[1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamido}benzoate
• methyl 4-[[2-[1-(4-fluorophenyl)-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetyl]amino]benzoate
• AKOS024649623
• 941915-23-7
• methyl 4-(2-(1-(4-fluorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamido)benzoate
• F2459-0344

• Inchi： 1S/C22H18FN5O4/c1-13-18-11-24-28(17-9-5-15(23)6-10-17)20(18)21(30)27(26-13)12-19(29)25-16-7-3-14(4-8-16)22(31)32-2/h3-11H,12H2,1-2H3,(H,25,29)
• InChI Key： FOSTYVASXVSVRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C(N(CC(NC3C=CC(C(=O)OC)=CC=3)=O)N=C(C)C=2C=N1)=O

Computed Properties

• Exact Mass: 435.13428223g/mol
• Monoisotopic Mass: 435.13428223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on methyl 4-{2-1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetamido}benzoate

Recent Advances in the Study of Methyl 4-{2-[1-(4-Fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamido}benzoate (CAS: 941915-23-7)

In recent years, the compound methyl 4-{2-[1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamido}benzoate (CAS: 941915-23-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrazolo[3,4-d]pyridazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following research brief consolidates the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of methyl 4-{2-[1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamido}benzoate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the fluorophenyl and pyridazine moieties, contribute to its unique pharmacological properties, making it a subject of interest for researchers investigating novel therapeutic agents.

Mechanistic studies have revealed that methyl 4-{2-[1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamido}benzoate exhibits potent inhibitory activity against specific enzymes involved in inflammatory and proliferative pathways. For instance, it has been shown to selectively target kinases that play a role in cancer cell survival and immune response modulation. These findings are supported by in vitro and in vivo experiments, which demonstrate the compound's efficacy in reducing tumor growth and inflammation in preclinical models.

In addition to its therapeutic potential, recent research has explored the pharmacokinetic and safety profiles of methyl 4-{2-[1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamido}benzoate. Studies indicate that the compound exhibits favorable bioavailability and metabolic stability, which are essential for its development as a drug candidate. However, further investigations are required to assess its long-term toxicity and potential side effects in human subjects.

Looking ahead, the continued exploration of methyl 4-{2-[1-(4-fluorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetamido}benzoate holds great promise for advancing our understanding of its biological targets and therapeutic applications. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating these findings into viable treatment options for diseases such as cancer and chronic inflammation. This research brief underscores the importance of ongoing studies to fully realize the potential of this intriguing compound.